Cas no 111394-53-7 (Phenol, 2-methoxy-5-[(1E)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]-)

• Product Name: Phenol, 2-methoxy-5-[(1E)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]-
• CAS No: 111394-53-7
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• CID: 1198136
• Update Time: 2024-08-05

Phenol, 2-methoxy-5-[(1E)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methoxy-5-[(1E)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]-
• 3'-hydroxy-3,4-methylenedioxy-4',5-dimethoxy-(E)-stilbene

• Inchi： 1S/C17H16O5/c1-19-14-6-5-11(7-13(14)18)3-4-12-8-15(20-2)17-16(9-12)21-10-22-17/h3-9,18H,10H2,1-2H3/b4-3+
• InChI Key： YTVCXBVFGQEBAL-ONEGZZNKSA-N
• SMILES： C1(O)=CC(/C=C/C2=CC(OC)=C3OCOC3=C2)=CC=C1OC

Computed Properties

• Exact Mass: 300.09978

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Melting Point: 137-141 °C
• Boiling Point: 483.8±33.0 °C(Predicted)
• PSA: 57.15
• pka: 9.66±0.10(Predicted)